Cas no 1805753-00-7 (Ethyl 4-(1-bromo-2-oxopropyl)-2-methylphenylacetate)

• Product Name: Ethyl 4-(1-bromo-2-oxopropyl)-2-methylphenylacetate
• CAS No: 1805753-00-7
• MF: C₁₄H₁₇BrO₃
• MW: 313.186983823776
• CID: 5000989
• Update Time: 2025-08-10

Ethyl 4-(1-bromo-2-oxopropyl)-2-methylphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(1-bromo-2-oxopropyl)-2-methylphenylacetate

• Inchi： 1S/C14H17BrO3/c1-4-18-13(17)8-11-5-6-12(7-9(11)2)14(15)10(3)16/h5-7,14H,4,8H2,1-3H3
• InChI Key： GQQVRYGANZJUMT-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1C=CC(CC(=O)OCC)=C(C)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 303
• XLogP3: 3
• Topological Polar Surface Area: 43.4

Additional information on Ethyl 4-(1-bromo-2-oxopropyl)-2-methylphenylacetate

Comprehensive Overview of Ethyl 4-(1-bromo-2-oxopropyl)-2-methylphenylacetate (CAS No. 1805753-00-7)

Ethyl 4-(1-bromo-2-oxopropyl)-2-methylphenylacetate, with the CAS number 1805753-00-7, is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and synthetic chemistry. This ester derivative is characterized by its unique molecular structure, which includes a bromo and ketone functional group, making it a versatile intermediate for various chemical transformations. Researchers and industry professionals are increasingly interested in this compound due to its potential applications in drug discovery and material science.

The compound's IUPAC name and molecular formula reflect its complex yet highly functionalized nature. Its ethyl ester moiety enhances its solubility in organic solvents, facilitating its use in synthetic protocols. Recent trends in green chemistry and sustainable synthesis have spurred interest in optimizing the production of such intermediates with minimal environmental impact. This aligns with the growing demand for eco-friendly chemical processes and biodegradable materials, which are hot topics in both academic and industrial circles.

One of the most frequently searched questions related to Ethyl 4-(1-bromo-2-oxopropyl)-2-methylphenylacetate revolves around its synthetic routes and reaction mechanisms. Chemists often explore its potential as a building block for heterocyclic compounds, which are pivotal in developing new pharmaceutical agents. The compound's bromo substituent also makes it a candidate for cross-coupling reactions, a popular area of research in catalysis and organic synthesis.

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In summary, Ethyl 4-(1-bromo-2-oxopropyl)-2-methylphenylacetate (CAS No. 1805753-00-7) represents a valuable tool for chemists and researchers. Its multifaceted reactivity and alignment with current trends in sustainable chemistry and drug development ensure its continued relevance in scientific advancements. As the demand for specialty chemicals grows, this compound is poised to play a pivotal role in innovative applications across multiple disciplines.